N'-[(E)-(3-bromo-6-oxocyclohexa-2,4-dien-1-ylidene)methyl]-3,4-dimethoxybenzohydrazide

• Molecular Formula: C16H15BrN2O4
• Molecular Weight: 379.2 g/mol
• IUPAC Name: N//'-[(E)-(3-bromo-6-oxocyclohexa-2,4-dien-1-ylidene)methyl]-3,4-dimethoxybenzohydrazide
• InChI: InChI=1S/C16H15BrN2O4/c1-22-14-6-3-10(8-15(14)23-2)16(21)19-18-9-11-7-12(17)4-5-13(11)20/h3-9,18H,1-2H3,(H,19,21)/b11-9+
• InChI Key: RZHQFBOMKGEIAJ-PKNBQFBNSA-N
• Isomeric SMILES: COC1=C(C=C(C=C1)C(=O)NN/C=C/2\C=C(C=CC2=O)Br)OC
• SMILES: COC1=C(C=C(C=C1)C(=O)NNC=C2C=C(C=CC2=O)Br)OC

Description

N'-[(E)-(3-bromo-6-oxocyclohexa-2,4-dien-1-ylidene)methyl]-3,4-dimethoxybenzohydrazide is a chemical compound that belongs to the hydrazide family. It has been synthesized and studied for its potential applications in scientific research.

Scientific Research Applications

N'-[(E)-(3-bromo-6-oxocyclohexa-2,4-dien-1-ylidene)methyl]-3,4-dimethoxybenzohydrazide has been studied for its potential applications in scientific research. It has been found to exhibit antitumor, antiviral, and antibacterial activities. It has also shown potential as a therapeutic agent for the treatment of Alzheimer's disease and Parkinson's disease.

Mechanism of Action

The mechanism of action of N'-[(E)-(3-bromo-6-oxocyclohexa-2,4-dien-1-ylidene)methyl]-3,4-dimethoxybenzohydrazide is not fully understood. However, it is believed to work by inhibiting the activity of certain enzymes and proteins that are involved in various cellular processes.
Biochemical and Physiological Effects:
N'-[(E)-(3-bromo-6-oxocyclohexa-2,4-dien-1-ylidene)methyl]-3,4-dimethoxybenzohydrazide has been shown to have several biochemical and physiological effects. It has been found to induce apoptosis, inhibit cell proliferation, and reduce inflammation. It has also been shown to have antioxidant properties.

Advantages and Limitations for Lab Experiments

One advantage of using N'-[(E)-(3-bromo-6-oxocyclohexa-2,4-dien-1-ylidene)methyl]-3,4-dimethoxybenzohydrazide in lab experiments is its potential as a therapeutic agent for various diseases. However, one limitation is that its mechanism of action is not fully understood, which makes it difficult to optimize its use in experiments.

Future Directions

There are several future directions for the study of N'-[(E)-(3-bromo-6-oxocyclohexa-2,4-dien-1-ylidene)methyl]-3,4-dimethoxybenzohydrazide. One direction is to further investigate its potential as a therapeutic agent for Alzheimer's disease and Parkinson's disease. Another direction is to study its effects on other cellular processes and pathways. Additionally, its potential as an antiviral and antibacterial agent could be further explored.

Synthesis Methods

The synthesis of N'-[(E)-(3-bromo-6-oxocyclohexa-2,4-dien-1-ylidene)methyl]-3,4-dimethoxybenzohydrazide involves the reaction of 3,4-dimethoxybenzohydrazide with 3-bromo-2-cyclohexen-1-one in the presence of a base. The reaction yields a yellow crystalline solid, which is then purified by recrystallization.